Cas no 6665-67-4 (4',5-Dihydroxyflavone)

• Product Name: 4',5-Dihydroxyflavone
• CAS No: 6665-67-4
• Molecular Formula: C₁₅H₁₀O₄
• Molecular Weight: 254.2375
• MDL: MFCD00017691
• CID: 85739
• PubChem ID: 165521

4',5-Dihydroxyflavone Properties

Names and Identifiers

• 5-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
• 4',5-Dihydroxyflavone
• 5-hydroxy-2-(4-hydroxyphenyl)chromen-4-one
• 5,4'-Dihydroxyflavone
• [ "" ]
• SCHEMBL157490
• CHEMBL484662
• FT-0636228
• OKRNDQLCMXUCGG-UHFFFAOYSA-N
• BDBM50312650
• Dihydroxyflavone, 4',5-
• DTXSID00216821
• CS-0017766
• CCG-266994
• ST057730
• 5-Hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 5,4-DIHYDROXYFLAVONE
• AS-57619
• s9378
• AKOS016009366
• PD088057
• MFCD00017691
• A867413
• 4H-1-Benzoicpyran-4-one, 5-hydroxy-2-(4-hydroxyphenyl)-
• Oprea1_419278
• BDBM50025457
• 5,4''''-Dihydroxyflavone
• 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxyphenyl)-
• 6665-67-4
• K3T4JUA4EP
• HY-N1881
• 5,4''-dihydroxyflavone
• NCGC00142565-01
• 4，5-Dihydroxyflavone
• G12075
• DB-054946
• DTXCID30139312

• MDL： MFCD00017691
• InChIKey： OKRNDQLCMXUCGG-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H10O4/c16-10-6-4-9(5-7-10)14-8-12(18)15-11(17)2-1-3-13(15)19-14/h1-8,16-17H
• SMILES： O=C1C=C(C2=CC=C(O)C=C2)OC3=CC=CC(O)=C13

Computed Properties

• Exact Mass: 254.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 254.058
• Heavy Atom Count: 19
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 24
• Surface Charge: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• LogP: 2.87120
• PSA: 70.67000
• Refractive Index: 1.698
• Boiling Point: 486°C at 760 mmHg
• Melting Point: 239-240°C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 190.0±22.2 °C
• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3

4',5-Dihydroxyflavone Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning

4',5-Dihydroxyflavone Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone